Cas no 1240685-26-0 (5-Prop-1-ynyl-2-benzofuran-1,3-dione)

• Product Name: 5-Prop-1-ynyl-2-benzofuran-1,3-dione
• CAS No: 1240685-26-0
• MF: C₁₁H₆O₃
• MW: 186.163543224335
• MDL: MFCD28365741
• CID: 3163893
• PubChem ID: 253661306
• Update Time: 2025-04-21

5-Prop-1-ynyl-2-benzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1-Propynyl)phthalic Anhydride
• 4-(Methylethynyl)phthalic Anhydride
• SCHEMBL2126775
• 4-(1-Propynyl)phthalicAnhydride
• LBTIDDCTPLEEAG-UHFFFAOYSA-N
• CS-0435493
• MFCD28365741
• 5-(PROP-1-YN-1-YL)-2-BENZOFURAN-1,3-DIONE
• 5-(prop-1-yn-1-yl)-1,3-dihydro-2-benzofuran-1,3-dione
• 5-(prop-1-yn-1-yl)isobenzofuran-1,3-dione
• M2757
• 1240685-26-0
• DTXSID301338043
• 5-prop-1-ynyl-2-benzofuran-1,3-dione
• E78971
• AS-85447
• DTXCID301768347
• 695-094-9
• 5-Prop-1-ynyl-2-benzofuran-1,3-dione

• MDL： MFCD28365741
• Inchi： 1S/C11H6O3/c1-2-3-7-4-5-8-9(6-7)11(13)14-10(8)12/h4-6H,1H3
• InChI Key： LBTIDDCTPLEEAG-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C#CC)=CC=2C1=O)=O

Computed Properties

• Exact Mass: 186.031694049g/mol
• Monoisotopic Mass: 186.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.4±0.0 g/cm3
• Melting Point: 113.0 to 117.0 deg-C
• Boiling Point: 377.9±0.0 °C at 760 mmHg
• Flash Point: 188.5±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

5-Prop-1-ynyl-2-benzofuran-1,3-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes